![molecular formula C19H20N2O2S B3004853 (E)-N-(4-(2-(methylamino)-2-oxoethyl)phenyl)-3-(4-(methylthio)phenyl)acrylamide CAS No. 1798406-77-5](/img/structure/B3004853.png)
(E)-N-(4-(2-(methylamino)-2-oxoethyl)phenyl)-3-(4-(methylthio)phenyl)acrylamide
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Description
(E)-N-(4-(2-(methylamino)-2-oxoethyl)phenyl)-3-(4-(methylthio)phenyl)acrylamide is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications
Chemical Rearrangements
- Chemical Rearrangement in Synthesis: This compound is used in the synthesis of complex molecules through chemical rearrangements. For example, similar acrylamides undergo rearrangement processes to form diverse products, as demonstrated in a study where 2-cyano-3-hydroxy-3-(methylthio)acrylamide condenses with benzoic acid to yield cyano-methylthio-phenyl-oxazinone and diazinone derivatives (Yokoyama et al., 1985).
Synthesis of Polymers and Antimicrobial Agents
- Polymer Synthesis and Antimicrobial Activity: Research shows the synthesis of polycyclic chalcone-containing polyacrylamides, exhibiting significant antibacterial and antifungal activities. Such polymers are synthesized via Claisen–Schmidt condensation reaction, followed by ultrasonic irradiation reduction (Boopathy et al., 2017).
Crystallographic and Structural Analysis
- Crystallographic Studies: Acrylamide derivatives are often studied for their crystal structures. For instance, derivatives like (E)-2-cyano-N-(4-ethoxyphenyl)-3-methylthio-3-(substituted-amino)acrylamides have been synthesized and their structures confirmed through X-ray diffraction, IR, and NMR techniques (Bondock et al., 2014).
Chiroptical Properties and Chiral Recognition
- Chiroptical Properties and Chiral Recognition in Polymers: Studies on optically active polyacrylamides show the influence of stereoregularity on their chiroptical properties and chiral recognition ability. Such research is crucial in developing materials with specific optical properties (Lu et al., 2010).
Properties
IUPAC Name |
(E)-N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-3-(4-methylsulfanylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-20-19(23)13-15-3-8-16(9-4-15)21-18(22)12-7-14-5-10-17(24-2)11-6-14/h3-12H,13H2,1-2H3,(H,20,23)(H,21,22)/b12-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIPSRJAKRXKJBF-KPKJPENVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CC=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=O)CC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.